Cas no 2139664-89-2 (2-(1-formamido-2-methylcyclopentyl)acetic acid)

• Product Name: 2-(1-formamido-2-methylcyclopentyl)acetic acid
• CAS No: 2139664-89-2
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6232105
• PubChem ID: 165964016
• Update Time: 2025-10-18

2-(1-formamido-2-methylcyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-formamido-2-methylcyclopentyl)acetic acid
• EN300-1284881
• 2139664-89-2

• Inchi： 1S/C9H15NO3/c1-7-3-2-4-9(7,10-6-11)5-8(12)13/h6-7H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： XGTYUCVQSVFTGJ-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCC1C)NC=O)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(1-formamido-2-methylcyclopentyl)acetic acid

Recent Advances in the Study of 2-(1-Formamido-2-methylcyclopentyl)acetic acid (CAS: 2139664-89-2)

The compound 2-(1-formamido-2-methylcyclopentyl)acetic acid (CAS: 2139664-89-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl backbone and formamido-acetic acid functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 2-(1-formamido-2-methylcyclopentyl)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving enantioselective catalysis, which significantly enhanced the stereochemical purity of the final product. This advancement is critical for ensuring the consistency and efficacy of the compound in subsequent pharmacological studies.

Pharmacological evaluations of 2-(1-formamido-2-methylcyclopentyl)acetic acid have revealed its potential as an anti-inflammatory agent. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be developed as a therapeutic agent for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate its precise molecular targets and pathways.

Another promising application of 2-(1-formamido-2-methylcyclopentyl)acetic acid lies in its neuroprotective properties. Recent preclinical studies have shown that the compound can cross the blood-brain barrier and exert protective effects in models of neurodegenerative diseases, including Alzheimer's and Parkinson's. Researchers hypothesize that its neuroprotective activity may be linked to its ability to modulate oxidative stress and reduce neuronal apoptosis. These findings open new avenues for the development of neurotherapeutic agents based on this chemical scaffold.

In addition to its therapeutic potential, the safety profile of 2-(1-formamido-2-methylcyclopentyl)acetic acid has been a focus of recent investigations. Toxicological studies in animal models have indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, further studies are required to assess long-term toxicity and potential drug-drug interactions before clinical trials can be initiated.

In conclusion, 2-(1-formamido-2-methylcyclopentyl)acetic acid (CAS: 2139664-89-2) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features and broad pharmacological activities make it a valuable candidate for further research and development. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be essential to fully realize its therapeutic potential.